N-benzyl-N-(3-nitrobenzyl)ethanamine

• IUPAC Name: N-benzyl-N-[(3-nitrophenyl)methyl]ethanamine
• InChI: InChI=1S/C16H18N2O2/c1-2-17(12-14-7-4-3-5-8-14)13-15-9-6-10-16(11-15)18(19)20/h3-11H,2,12-13H2,1H3
• InChI Key: KWZBAJPFRDZPMM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)CC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

N-benzyl-N-(3-nitrobenzyl)ethanamine, also known as NBNE, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a tertiary amine that contains both a benzyl and a nitrobenzyl group, which makes it a versatile molecule for different purposes.

Scientific Research Applications

N-benzyl-N-(3-nitrobenzyl)ethanamine has been used in various scientific research applications, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and depression. N-benzyl-N-(3-nitrobenzyl)ethanamine has also been used as a tool to study the role of neurotransmitters and receptors in the brain, as well as their interactions with drugs.

Mechanism of Action

The mechanism of action of N-benzyl-N-(3-nitrobenzyl)ethanamine is not fully understood, but it is believed to act as a modulator of neurotransmitter systems in the brain. It has been shown to bind to the serotonin transporter and inhibit its function, leading to an increase in serotonin levels in the brain. N-benzyl-N-(3-nitrobenzyl)ethanamine has also been shown to have affinity for other neurotransmitter receptors, including dopamine and norepinephrine receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-benzyl-N-(3-nitrobenzyl)ethanamine are still being studied, but it has been shown to have both stimulant and sedative effects on the central nervous system. N-benzyl-N-(3-nitrobenzyl)ethanamine has been shown to increase locomotor activity in mice, indicating a stimulant effect. It has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting a potential therapeutic use for N-benzyl-N-(3-nitrobenzyl)ethanamine.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-(3-nitrobenzyl)ethanamine in lab experiments is its versatility. It can be used in a variety of applications, including medicinal chemistry, drug discovery, and neuroscience. N-benzyl-N-(3-nitrobenzyl)ethanamine is also relatively easy to synthesize and purify, making it accessible for researchers. However, one limitation of using N-benzyl-N-(3-nitrobenzyl)ethanamine is its potential toxicity and side effects, which must be carefully considered when designing experiments.

Future Directions

There are several future directions for research involving N-benzyl-N-(3-nitrobenzyl)ethanamine. One area of interest is its potential as a drug candidate for the treatment of various diseases, including cancer and neurodegenerative disorders. Further studies are needed to fully understand the mechanism of action of N-benzyl-N-(3-nitrobenzyl)ethanamine and its interactions with neurotransmitter systems in the brain. Additionally, the potential toxicity and side effects of N-benzyl-N-(3-nitrobenzyl)ethanamine must be further explored to ensure its safety for human use.
Conclusion
In conclusion, N-benzyl-N-(3-nitrobenzyl)ethanamine is a versatile chemical compound that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method is relatively simple, and it has been used in medicinal chemistry, drug discovery, and neuroscience research. N-benzyl-N-(3-nitrobenzyl)ethanamine's mechanism of action and biochemical and physiological effects are still being studied, but it has shown potential as a drug candidate for the treatment of various diseases. While N-benzyl-N-(3-nitrobenzyl)ethanamine has advantages for lab experiments, its potential toxicity and side effects must be carefully considered. Future research directions include exploring N-benzyl-N-(3-nitrobenzyl)ethanamine's potential as a drug candidate and further understanding its interactions with neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of N-benzyl-N-(3-nitrobenzyl)ethanamine involves the reaction of benzylamine with 3-nitrobenzyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and at a low temperature to prevent side reactions and ensure high yield. The resulting product is then purified by column chromatography to obtain pure N-benzyl-N-(3-nitrobenzyl)ethanamine.